Cas no 1159977-10-2 (1,1'-Biphenyl-2’-tetrazolo-4-carboxylic acid, 1,1'-biphenyl-2’-tetrazolo-4-ylmethyl ester (Losartan Impurity))

• Product Name: 1,1'-Biphenyl-2’-tetrazolo-4-carboxylic acid, 1,1'-biphenyl-2’-tetrazolo-4-ylmethyl ester (Losartan Impurity)
• CAS No: 1159977-10-2
• MF: C₂₈H₂₀N₈O₂
• MW: 500.510804176331
• CID: 1058572
• PubChem ID: 46780817
• Update Time: 2025-04-20

1,1'-Biphenyl-2’-tetrazolo-4-carboxylic acid, 1,1'-biphenyl-2’-tetrazolo-4-ylmethyl ester (Losartan Impurity) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2’-tetrazolo-4-carboxylic acid, [1,1'-biphenyl]-2’-tetrazolo-4-ylmethyl ester (Losartan Impurity)
• [1,1´-Biphenyl]-2’-tetrazolo-4-carboxylic acid, [1,1´-biphenyl]-2’-tetrazolo-4-ylmethyl ester (Losartan Impurity)
• [1,1?-Biphenyl]-2’-tetrazolo-4-carboxylic acid, [1,1?-biphenyl]-2’tetrazolo-4-ylmethyl ester (Losartan Impurity)
• [4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl 4-[2-(2H-tetrazol-5-yl)phenyl]benzoate
• [2'-(2H-Tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl 2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-carboxylate
• DTXSID00675696
• J-003357
• [1,1'-Biphenyl]-2'-tetrazolo-4-carboxylic acid, [1,1'-biphenyl]-2'-tetrazolo-4-ylmethyl ester (Losar
• [1,1'-Biphenyl]-2 inverted exclamation mark -tetrazolo-4-carboxylic acid, [1,1'-biphenyl]-2 inverted exclamation mark -tetrazolo-4-ylmethyl ester (Losartan Impurity)
• [1,1'-Biphenyl]-2'-tetrazolo-4-carboxylic acid, [1,1'-biphenyl]-2'tetrazolo-4-ylmethyl ester (Losartan Impurity)
• 1159977-10-2
• [1,1'-Biphenyl]-2'-tetrazolo-4-carboxylic acid, [1,1'-biphenyl]-2'-tetrazolo-4-ylmethyl ester (Losartan Impurity)
• 1,1'-Biphenyl-2’-tetrazolo-4-carboxylic acid, 1,1'-biphenyl-2’-tetrazolo-4-ylmethyl ester (Losartan Impurity)

• Inchi： 1S/C28H20N8O2/c37-28(21-15-13-20(14-16-21)23-6-2-4-8-25(23)27-31-35-36-32-27)38-17-18-9-11-19(12-10-18)22-5-1-3-7-24(22)26-29-33-34-30-26/h1-16H,17H2,(H,29,30,33,34)(H,31,32,35,36)
• InChI Key： ZROZQVSCQJAXDC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C1=CC=CC=C1C1N=NNN=1)=O)CC1C=CC(=CC=1)C1=CC=CC=C1C1N=NNN=1

Computed Properties

• Exact Mass: 500.17100
• Monoisotopic Mass: 500.17092191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 212-214°C
• Boiling Point: 812.3±75.0 °C at 760 mmHg
• Flash Point: 445.1±37.1 °C
• PSA: 135.22000
• LogP: 4.73780
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

1,1'-Biphenyl-2’-tetrazolo-4-carboxylic acid, 1,1'-biphenyl-2’-tetrazolo-4-ylmethyl ester (Losartan Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives